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Compound of Interest

Compound Name: Methylammonium

Cat. No.: B1206745

Technical Support Center: Methylammonium
Perovskite Degradation

This guide provides troubleshooting advice and frequently asked questions (FAQSs) for
researchers encountering degradation of methylammonium (MA) perovskites, such as
MAPDIs, in ambient air.

Frequently Asked Questions (FAQSs)

Q1: My black MAPDIs film turned yellow after exposure to air. What is happening and can |
reverse it?

Al: Your film has likely degraded into lead iodide (Pblz), which has a characteristic yellow color.
This process is initiated by moisture (H20) in the ambient air. Initially, water molecules can
reversibly intercalate into the perovskite structure, forming hydrated perovskite species (e.qg.,
CHsNHsPbls-H20).[1] However, with prolonged exposure, this intermediate decomposes
irreversibly into solid Pblz and an aqueous solution of methylammonium iodide (CHsNHsl).[2]

[31[4]
e Troubleshooting:

o Immediate Action: Move the sample to a dry, inert environment (e.g., a nitrogen-filled
glovebox) to halt further degradation.
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o Reversibility: If the degradation is minimal and only in the initial hydration stage, gentle
heating (annealing) in an inert atmosphere can sometimes reverse the process by driving
off the water molecules. However, once significant Pblz has formed, the degradation is
generally considered irreversible.[5]

o Prevention: All processing and storage of MAPDIs films should be conducted in a
controlled, low-humidity environment (<30% RH).

Q2: | fabricate and store my devices in a glovebox, but their efficiency still drops over time.
What could be the cause?

A2: Even in an inert atmosphere, degradation can occur due to a combination of factors,
including light, heat, and residual oxygen or moisture.

e Troubleshooting:

o Light-Induced Degradation (Photodegradation): In the presence of even trace amounts of
oxygen, light can generate superoxide (O2") radicals on the perovskite surface. These
radicals can deprotonate the methylammonium cation, leading to the formation of volatile
species like methylamine (CHsNH:z) and ultimately the collapse of the perovskite structure
into Pbl2.[6][7][8][9] Ensure devices are stored in the dark.

o Thermal Degradation: MAPDIs is thermally unstable, even in an inert environment, with
degradation observed at temperatures as low as 85°C.[10][11] The material can
decompose into gaseous products like methylamine and hydrogen iodide (HI), leaving
behind Pbl2.[10][11] Check for any heat sources near your storage area or reduce the
temperature of any processing steps.

o Intrinsic Instability: The organic component (methylammonium iodide) is volatile and can
sublimate out of the perovskite structure, creating vacancies and defects that reduce

performance.[2]

Q3: My perovskite film shows new peaks in its XRD pattern after ambient exposure. What do
they signify?

A3: The appearance of new peaks in the X-ray diffraction (XRD) pattern is a clear indicator of
chemical degradation and the formation of new crystalline phases.
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e Troubleshooting & Analysis:

o PDblz Formation: The most common new peak appears at approximately 12.6° (26), which
corresponds to the (001) plane of hexagonal Pbl2.[5][12] This confirms the degradation of
the perovskite crystal structure.

o Hydrated Perovskite: You may also observe intermediate peaks corresponding to hydrated
perovskite phases, such as MAPDbIs-H20, before the full conversion to Pblz.[1]

o Monitoring Degradation: You can perform time-resolved XRD measurements to track the
decrease in the intensity of the characteristic perovskite peaks (e.g., at ~14.1° and ~28.4°
for the (110) and (220) planes of tetragonal MAPbIs3) and the corresponding increase in
the Pblz peak intensity.[1][12] This provides a quantitative measure of the degradation
kinetics.

Troubleshooting Guide
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Observed Issue

Potential Cause(s)

Recommended Actions &
Characterization

Film color changes from dark

brown/black to yellow.

Moisture-induced degradation

into Pbl2.[2][3]

1. Immediately move the
sample to an inert, dry
environment. 2. Characterize:
Use XRD to confirm the
presence of the Pblz peak at
~12.6° (20).[12] 3.
Characterize: Use UV-Vis
spectroscopy to observe the
disappearance of the
perovskite absorption onset
(~780 nm) and the appearance
of the Pblz absorption edge
(~520 nm).

Device Power Conversion
Efficiency (PCE) drops
significantly after light

exposure.

Photodegradation, likely

accelerated by trace oxygen.

[elr71el

1. Store devices in complete
darkness. 2. Use a UV filter
during measurements if the
light source contains UV, as
high-energy photons can
accelerate degradation.[8] 3.
Characterize: Perform light-
soaking stability tests (e.qg.,
ISOS-L protocols) to quantify
the rate of PCE decay under

continuous illumination.

Film surface becomes rough

with pinholes after storage.

Decomposition and
volatilization of the organic

components (MAI).[2]

1. Ensure all processing and
storage is done in a controlled,
inert atmosphere. 2. Consider
encapsulation of the final
device to prevent the escape
of volatile products. 3.
Characterize: Use Scanning
Electron Microscopy (SEM) to
analyze the changes in film

morphology and identify the

© 2025 BenchChem. All rights reserved.

4/12

Tech Support


https://www.osti.gov/servlets/purl/1775542
https://staff.najah.edu/media/published_research/2018/10/24/Synthesis_and_characterization_of_a_perovskite_film_for_solar_cells_applications.pdf
https://www.researchgate.net/publication/334382141_X-ray_diffraction_-_A_simplistic_approach_for_perovskite_based_solar_cells_degradation_studies
https://www.osti.gov/servlets/purl/1465793
https://www.researchgate.net/publication/322175728_Effect_of_temperature_on_light_induced_degradation_in_methylammonium_lead_iodide_perovskite_thin_films_and_solar_cells
https://pubs.rsc.org/en/content/articlelanding/2023/dt/d3dt02080k
https://pubs.rsc.org/en/content/articlelanding/2023/dt/d3dt02080k
https://www.osti.gov/servlets/purl/1775542
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

formation of new structures on

the surface.

1. Implement thermal
management strategies in the
device architecture. 2. Avoid

unnecessarily high-

Device performance degrades ) temperature annealing steps
Thermal degradation of the ) o

when operated at elevated ) during fabrication. 3.
perovskite structure.[10][11] ,

temperatures. Characterize: Conduct thermal

stability tests (e.g., ISOS-D
protocols at elevated
temperatures) to assess the

material's tolerance to heat.

Quantitative Degradation Data

The stability of MAPDIs is highly dependent on environmental conditions. The following tables
summarize typical degradation behavior.

Table 1: Influence of Humidity on MAPDIs Structural Integrity (in Dark)

Relative Humidity . . Key Structural
Observation Time Reference
(RH) Changes

Limited impact on
~60% RH 2 hours N [2][4]
structural stability.

Noticeable decrease
85% RH 200 minutes in optical absorption [13][14]

begins.

Accelerated formation
85% RH 400+ minutes of Pblz observed via [1]
XRD.

Intense and fast
>80% - 100% RH 2 hours phase segregation [2][4]
into Pbla.
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Table 2: Device Performance Degradation in Ambient Air

Device . - .
. Storage Conditions  Stability Metric Reference

Modification
Standard MAPbIs Ambient Air (25°C, Retained 85% of initial [15]
(unencapsulated) ~30% RH), Dark PCE after ~750 hours.
Modified MAPbIs with Retained 80% of initial

85°C, Dark [10]
ABPA (encapsulated) PCE after 350 hours.

Showed significantly
] 60°C, Full-spectrum more stable

Ceo ETL (vs. TiO2) [10]

illumination

performance over 500

hours.

Experimental Protocols
Protocol 1: Standard Stability Testing (ISOS-D-1 & ISOS-

L-1)

The International Summit on Organic Photovoltaic Stability (ISOS) protocols provide a
framework for standardized stability testing.[11][16][17][18]

e |ISOS-D-1 (Dark Storage, Ambient):

o Objective: To assess the intrinsic stability of the device in a controlled, dark environment.

o Procedure:

Measure the initial PCE of the device using a calibrated solar simulator.

» Store the device in the dark in an environment with controlled temperature (e.g., 25°C)
and humidity (e.g., <30% RH).

» Periodically (e.g., every 24, 48, 100 hours) remove the device and measure its PCE

under the same initial conditions.

» Plot the normalized PCE (PCE/PCE_linitial) as a function of storage time.
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e |ISOS-L-1 (Light Soaking, Ambient):

o Objective: To assess the operational stability of the device under continuous illumination.

o Procedure:

Measure the initial PCE of the device.

» Place the device under a continuous light source (e.g., 1-sun, AM1.5G spectrum) at a
controlled temperature.

= Maintain the device at open-circuit or maximum power point (MPP) tracking.
» Periodically measure the PCE.

= Plot the normalized PCE as a function of illumination time.

Protocol 2: Characterizing Degradation with XRD

o Objective: To identify crystalline degradation products like Pbla.

o Sample Preparation: Fabricate a MAPDbIs thin film on a suitable substrate (e.g., glass or
FTO).

o Initial Scan: Perform an initial XRD scan (e.g., 26 range of 10-60°) on the fresh film to
obtain a baseline pattern. Identify the characteristic perovskite peaks.[12]

o Exposure: Expose the film to the desired degradation condition (e.g., place in a chamber
with 85% RH).

o Time-Resolved Scans: At set time intervals, perform subsequent XRD scans on the same
film.

o Analysis: Monitor the decrease in the intensity of the perovskite peaks and the emergence
and growth of the Pblz peak at ~12.6°. Quantify the peak intensities to analyze the
degradation kinetics.[1][12]

Protocol 3: Characterizing Degradation with SEM
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o Objective: To observe changes in film morphology, such as pinhole formation or surface
roughening.

o Sample Preparation: Prepare perovskite films on conductive substrates (e.g., FTO/glass).

o Initial Imaging: Acquire high-resolution, top-down SEM images of a fresh, undegraded film.
Note the grain structure, surface smoothness, and any existing defects.

o Exposure: Expose a separate, identical sample to ambient air for a defined period (e.g., 24
hours).

o Post-Exposure Imaging: Acquire SEM images of the degraded sample in the same
magnification and conditions as the initial imaging.

o Analysis: Compare the images to identify changes in morphology. Look for the formation of
new crystal structures (e.g., Pblz flakes), increased surface roughness, and the
appearance of pinholes.[19]

Visualizing Degradation Pathways
Moisture-Induced Degradation Pathway

This diagram illustrates the primary chemical pathway for MAPDbIs degradation when exposed
to humidity.

MAPbDIs (Perovskite) + H20 (fast, reversible MAPDbI3-H20 + H20 (slow, irreversible) Pbl2 (s) + MAI (aq)
Black Film (Hydrated Intermediate) gl Yellow Film + Solution

Click to download full resolution via product page

Caption: Moisture-induced degradation of MAPbIs.

Combined Light and Oxygen Degradation Pathway

This diagram shows how light and oxygen work together to degrade the perovskite structure.
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Perovskite Decomposition }

Photo-Oxidation Steps
+e- (from Perovskite) * 02"
+ Light (h 02~ (Superoxide) ki [Deprotonation CH3NH: (volatile) Lattice Colapse Pbl2 (Degradation Product)

Click to download full resolution via product page

Caption: Synergistic degradation by light and oxygen.

Experimental Workflow for Stability Analysis

This diagram outlines a logical workflow for troubleshooting and analyzing perovskite film
degradation.
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Observe Film Degradation
(e.g., Color Change, PCE Loss)

Hypothesize Cause
(Moisture, Light, Heat?)

Test Moisture Hypothesis Test Light Hypothesis Test Heat Hypothesis

Characterize with Perform ISOS-L Test Perform ISOS-D Test
XRD & SEM (Light Soaking) (Dark Storage)

Analyze Data:
Confirm Degradation Product
& Quantify Stability

Click to download full resolution via product page

Caption: Troubleshooting workflow for perovskite degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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